1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C20H18FN3O3S
• Molecular Weight: 399.4 g/mol
• IUPAC Name: (5E)-1-(2-fluorophenyl)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C20H18FN3O3S/c21-15-6-2-3-7-16(15)24-19(26)14(18(25)22-20(24)28)12-13-8-9-17(27-13)23-10-4-1-5-11-23/h2-3,6-9,12H,1,4-5,10-11H2,(H,22,25,28)/b14-12+
• InChI Key: VKXNJUNDMSBRMN-WYMLVPIESA-N
• Isomeric SMILES: C1CCN(CC1)C2=CC=C(O2)/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F
• SMILES: C1CCN(CC1)C2=CC=C(O2)C=C3C(=O)NC(=S)N(C3=O)C4=CC=CC=C4F

Description

1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as TAK-915, is a novel drug compound that has been developed for the treatment of cognitive disorders such as Alzheimer's disease. The compound has shown promising results in preclinical studies and is currently undergoing clinical trials to determine its safety and efficacy in humans.

Mechanism of Action

1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione works by targeting the metabotropic glutamate receptor 5 (mGluR5) in the brain. This receptor is involved in the regulation of synaptic plasticity, which is important for learning and memory. By modulating the activity of this receptor, 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is able to improve cognitive function.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have a number of biochemical and physiological effects in preclinical models. The drug has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has also been shown to reduce the levels of inflammatory cytokines in the brain, which are thought to contribute to the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is its specificity for the mGluR5 receptor. This means that the drug is less likely to have off-target effects than other drugs that target multiple receptors. However, one limitation of 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is that it has a relatively short half-life in the body, which may require frequent dosing in clinical use.

Future Directions

There are a number of future directions for research on 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is the potential use of the drug in combination with other drugs for the treatment of Alzheimer's disease. Another area of interest is the development of more potent and selective mGluR5 modulators based on the structure of 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. Finally, there is a need for further clinical trials to determine the safety and efficacy of 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in humans.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the condensation of 2-furylacrolein and 2-fluorobenzaldehyde to form the intermediate 1-(2-fluorophenyl)-5-(2-furyl)-2,4-pentadien-1-one. This intermediate is then reacted with thiosemicarbazide to form the final product, 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione.

Scientific Research Applications

1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been extensively studied in preclinical models for its potential use in the treatment of cognitive disorders. In animal models of Alzheimer's disease, 1-(2-fluorophenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to improve cognitive function and reduce the accumulation of amyloid beta plaques in the brain. The drug has also been shown to improve memory retention in healthy animals.